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molecular formula C11H11NO2 B1456700 3-(2-Cyanopropan-2-yl)benzoic acid CAS No. 872091-00-4

3-(2-Cyanopropan-2-yl)benzoic acid

Cat. No. B1456700
CAS RN: 872091-00-4
M. Wt: 189.21 g/mol
InChI Key: VSCTXXVTZNQKAX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08344135B2

Procedure details

To a solution of methyl 3-(1-cyano-1-methylethyl)benzoate (2.8 g, 14 mmol) in tetrahydrofuran (30 mL) were added lithium hydroxide•monohydrate (0.98 g, 24 mmol), methanol (10 mL) and water (10 mL), and the mixture was stirred at room temperature for 18 hr. The solvent was evaporated under reduced pressure, and the residue was diluted with water (15 mL). 1N Hydrochloric acid was slowly added to the mixture to adjust the pH to 3. The precipitated white precipitate was collected by filtration, washed with water, and dried to give the title compound (2.5 g, 98%) as a white powder.
Name
methyl 3-(1-cyano-1-methylethyl)benzoate
Quantity
2.8 g
Type
reactant
Reaction Step One
[Compound]
Name
lithium hydroxide•monohydrate
Quantity
0.98 g
Type
reactant
Reaction Step One
Name
methanol
Quantity
10 mL
Type
reactant
Reaction Step One
Name
water
Quantity
10 mL
Type
reactant
Reaction Step One
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Reaction Step One
Name
title compound
Yield
98%

Identifiers

REACTION_CXSMILES
[C:1]([C:3]([C:6]1[CH:7]=[C:8]([CH:13]=[CH:14][CH:15]=1)[C:9]([O:11]C)=[O:10])([CH3:5])[CH3:4])#[N:2].CO.O>O1CCCC1>[C:1]([C:3]([C:6]1[CH:7]=[C:8]([CH:13]=[CH:14][CH:15]=1)[C:9]([OH:11])=[O:10])([CH3:5])[CH3:4])#[N:2]

Inputs

Step One
Name
methyl 3-(1-cyano-1-methylethyl)benzoate
Quantity
2.8 g
Type
reactant
Smiles
C(#N)C(C)(C)C=1C=C(C(=O)OC)C=CC1
[Compound]
Name
lithium hydroxide•monohydrate
Quantity
0.98 g
Type
reactant
Smiles
Name
methanol
Quantity
10 mL
Type
reactant
Smiles
CO
Name
water
Quantity
10 mL
Type
reactant
Smiles
O
Name
tetrahydrofuran
Quantity
30 mL
Type
solvent
Smiles
O1CCCC1

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 18 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
The solvent was evaporated under reduced pressure
ADDITION
Type
ADDITION
Details
the residue was diluted with water (15 mL)
ADDITION
Type
ADDITION
Details
1N Hydrochloric acid was slowly added to the mixture
FILTRATION
Type
FILTRATION
Details
The precipitated white precipitate was collected by filtration
WASH
Type
WASH
Details
washed with water
CUSTOM
Type
CUSTOM
Details
dried

Outcomes

Product
Details
Reaction Time
 18 h
Name
title compound
Type
product
Smiles
C(#N)C(C)(C)C=1C=C(C(=O)O)C=CC1
Measurements
Type Value Analysis
AMOUNT: MASS 2.5 g
YIELD: PERCENTYIELD 98%
YIELD: CALCULATEDPERCENTYIELD 94.4%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.